1-{2-[(2-Ethenylphenyl)methoxy]phenyl}decahydronaphthalene

• CAS No.: 918500-12-6
• Molecular Formula: C25H30O
• Molecular Weight: 346.5 g/mol
• IUPAC Name: 1-[2-[(2-ethenylphenyl)methoxy]phenyl]-1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalene
• InChI: InChI=1S/C25H30O/c1-2-19-10-3-4-12-21(19)18-26-25-17-8-7-15-24(25)23-16-9-13-20-11-5-6-14-22(20)23/h2-4,7-8,10,12,15,17,20,22-23H,1,5-6,9,11,13-14,16,18H2
• InChI Key: BSFBTZISWACWFX-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC=CC=C1COC2=CC=CC=C2C3CCCC4C3CCCC4

Description

1-{2-[(2-Ethenylphenyl)methoxy]phenyl}decahydronaphthalene is an organic compound with a complex structure that includes a decahydronaphthalene core substituted with a 2-[(2-ethenylphenyl)methoxy]phenyl group

Preparation Methods

The synthesis of 1-{2-[(2-Ethenylphenyl)methoxy]phenyl}decahydronaphthalene typically involves multiple steps, starting from readily available precursors. The synthetic route often includes:

Formation of the Decahydronaphthalene Core: This can be achieved through hydrogenation of naphthalene under high pressure and temperature conditions.

Introduction of the Ethenylphenyl Group: This step involves the reaction of the decahydronaphthalene core with a suitable ethenylphenyl derivative, often through a Friedel-Crafts alkylation reaction.

Chemical Reactions Analysis

1-{2-[(2-Ethenylphenyl)methoxy]phenyl}decahydronaphthalene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols.

Scientific Research Applications

1-{2-[(2-Ethenylphenyl)methoxy]phenyl}decahydronaphthalene has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate for the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-{2-[(2-Ethenylphenyl)methoxy]phenyl}decahydronaphthalene involves its interaction with specific molecular targets and pathways. The methoxy group can act as an electron-donating group, influencing the compound’s reactivity and interactions with other molecules. The ethenyl group can participate in various addition reactions, further modifying the compound’s properties and effects.

Comparison with Similar Compounds

1-{2-[(2-Ethenylphenyl)methoxy]phenyl}decahydronaphthalene can be compared with similar compounds such as:

1-{4-[(2-Methylphenyl)methoxy]phenyl}ethan-1-one: This compound has a similar structure but with a methyl group instead of an ethenyl group, leading to different reactivity and applications.

Ethanone, 1-(2-hydroxy-4-methoxyphenyl)-:

The uniqueness of this compound lies in its specific combination of functional groups and the resulting chemical properties, making it a valuable compound for various research and industrial applications.